Cas no 1095824-21-7 ((R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate)

(R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate is a chiral intermediate of interest in pharmaceutical and agrochemical synthesis. Its structure incorporates a trifluoromethyl-substituted benzimidazole core linked to an isoxazole moiety, enhancing its potential as a building block for bioactive compounds. The tert-butyl carbamate group provides stability and facilitates selective deprotection, while the chiral center allows for stereoselective applications. This compound is particularly valuable in the development of enzyme inhibitors and receptor modulators due to its rigid heterocyclic framework and electron-withdrawing trifluoromethyl group, which can improve binding affinity and metabolic stability. Its high purity and well-defined stereochemistry make it suitable for precision-oriented synthetic routes.
(R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate structure
1095824-21-7 structure
Product Name:(R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate
CAS No:1095824-21-7
MF:C18H19F3N4O3
MW:396.363674402237
CID:842589
PubChem ID:136088227
Update Time:2025-08-05

(R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate
    • CarbaMic acid, N-[(1R)-1-[3-[6-(trifluoroMethyl)-1H-benziMidazol-2-yl]-5-isoxazolyl]ethyl]-, 1,1-diMethylethyl ester
    • Carbamic acid, N-[(1R)-1-[3-[6-(trifluoromethyl)-1H-benzimidazol-2-yl]-5-isoxazolyl]ethyl]-, 1...
    • tert-butyl N-[(1R)-1-[(3E)-3-[5-(trifluoromethyl)benzimidazol-2-ylidene]-1,2-oxazol-5-yl]ethyl]carbamate
    • SCHEMBL4206142
    • DB-336274
    • DTXSID00856009
    • 1095824-21-7
    • tert-Butyl [(1R)-1-{(3E)-3-[5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-2,3-dihydro-1,2-oxazol-5-yl}ethyl]carbamate
    • SCHEMBL12590871
    • ZRYCWNRBABFPLH-SECBINFHSA-N
    • tert-butyl N-[(1R)-1-[3-[6-(trifluoromethyl)-1H-benzimidazol-2-yl]-1,2-oxazol-5-yl]ethyl]carbamate
    • (R)-tert-butyl 1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethylcarbamate
    • (R)-tert-Butyl(1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate
    • Inchi: 1S/C18H19F3N4O3/c1-9(22-16(26)27-17(2,3)4)14-8-13(25-28-14)15-23-11-6-5-10(18(19,20)21)7-12(11)24-15/h5-9H,1-4H3,(H,22,26)(H,23,24)/t9-/m1/s1
    • InChI Key: WUMTUMNNMDPCQY-SECBINFHSA-N
    • SMILES: FC(C1C=CC2=C(C=1)NC(C1C=C([C@@H](C)NC(=O)OC(C)(C)C)ON=1)=N2)(F)F

Computed Properties

  • Exact Mass: 396.14092497g/mol
  • Monoisotopic Mass: 396.14092497g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 93Ų

(R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate Pricemore >>

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Additional information on (R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate

Chemical Compound CAS No. 1095824-21-7: (R)-tert-Butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate

The chemical compound with CAS No. 1095824-21-7, known as (R)-tert-butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a tert-butyl carbamate group, an isoxazole ring, and a benzimidazole moiety substituted with a trifluoromethyl group. The stereochemistry at the chiral center, denoted by the (R) configuration, plays a crucial role in determining its biological activity and physical properties.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery, particularly in the development of anticancer agents and inhibitors of various enzymes. The presence of the trifluoromethyl group in this compound adds electronic and steric effects that enhance its stability and bioavailability. Moreover, the isoxazole ring is known to contribute to hydrogen bonding capabilities, which are essential for interactions within biological systems.

The synthesis of this compound involves a multi-step process that includes the formation of the benzimidazole core, followed by the introduction of the trifluoromethyl group and subsequent coupling reactions to form the isoxazole and tert-butyl carbamate functionalities. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the yield and enantiomeric excess of this compound.

From an applications perspective, (R)-tert-butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate has shown promise in preclinical studies as a potential modulator of protein-protein interactions. Its ability to bind to specific targets with high affinity makes it a valuable tool in drug design. Additionally, its unique structure suggests potential applications in supramolecular chemistry and materials science, where such molecules can serve as building blocks for self-assembling structures.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. Its stability under normal conditions ensures safe handling, though precautions should be taken to avoid prolonged exposure to light or high temperatures, which could lead to degradation.

Overall, (R)-tert-butyl (1-(3-(6-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)isoxazol-5-yl)ethyl)carbamate represents a cutting-edge advancement in organic synthesis, with implications across multiple scientific disciplines. Its intricate structure and versatile functional groups make it a subject of ongoing research interest, particularly in the pursuit of novel therapeutic agents and advanced materials.

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